Cas no 15592-36-6 (b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt)

b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt structure

15592-36-6 structure

Product Name:b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt

CAS No:15592-36-6

Molecular Formula:C₁₁H₂₀NO₁₁S₃-^.K+

Molecular Weight:477.5699

CID:192981

PubChem ID:23681461

b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt Properties

Names and Identifiers

- b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt
- GLUCOCHEIROLIN(RG)
- β-d-Glucopyranose, 1-thio-, 1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt
- 3-(Methylsulfonyl)propylglucosinolate potassium salt
- Glucocheirolin potassium salt
- beta-d-Glucopyranose, 1-thio-, 1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt
- Glucocheirolin, poassium salt
- FS-6788
- beta-d-Glucopyranose,1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate],monopotassiumsalt
- Glucocheirolin
- S4O4DLI36D
- beta-d-Glucopyranose, 1-thio-, 1-(4-(methylsulfonyl)-N-(sulfooxy)butanimidate), monopotassium salt
- potassium;[(E)-[4-methylsulfonyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylbutylidene]amino] sulfate
- EINECS 239-664-3
- UNII-S4O4DLI36D
- 15592-36-6
- 3-(Methylsufonyl)propyl glucosinolate
- 3-Methylsufonylpropyl glucosinolate
- 4-methylsulfonylbutylglucosinolate
- InChIKey： VANCNMMZVVUJJN-MMKZBNFLSA-M
- Inchi： InChI=1S/C11H21NO11S3.K/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11;/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21);/q;+1/p-1/b12-7-;/t6-,8-,9+,10-,11+;/m1./s1
- SMILES： [K+].CS(CCC/C(/S[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O)=N/OS([O-])(=O)=O)(=O)=O

Computed Properties

Exact Mass: 476.98400
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 13
Rotatable Bond Count: 9
Monoisotopic Mass: 439.028
Heavy Atom Count: 26
Complexity: 681
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Covalently-Bonded Unit Count: 1
XLogP3: -2.482
Topological Polar Surface Area: 242A^2

Experimental Properties

LogP: -0.70380
PSA: 245.14000

b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
ChromaDex Standards	ASB-00007252-005-5mg	GLUCOCHEIROLIN	15592-36-6	95.6%	5mg	$188.00
PhytoLab	89685-50mg	Glucocheirolin potassium salt	15592-36-6	≥ 95.0 %	50mg	€958.5
TargetMol Chemicals	TN4143-10 mg	Glucocheirolin	15592-36-6	98%	10mg	￥ 3,330
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4143-1 mg	Glucocheirolin	15592-36-6		1mg	￥2835.00	2022-04-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL89685-10MG	b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt	15592-36-6		10mg	¥6104.1	2024-12-26

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b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt Related Literature

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